![molecular formula C12H21N5O B2955218 N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)isobutyramide CAS No. 921103-65-3](/img/structure/B2955218.png)
N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)isobutyramide
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Overview
Description
Tetrazoles are a class of synthetic organic compounds that contain a five-member ring of four nitrogen atoms and one carbon atom . They are used in various fields such as medicinal chemistry, agriculture, and photoimaging . They can act as a metabolically stable isosteric replacement for the carboxylic acid moiety .
Synthesis Analysis
The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide . Various synthetic approaches have been developed for this transformation .Molecular Structure Analysis
The tetrazole ring appears in a wide range of important products such as propellants, explosives, and many drugs . The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds .Chemical Reactions Analysis
Tetrazoles can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They also undergo reactions with few active metals and produce new compounds which are explosives to shocks .Physical And Chemical Properties Analysis
Tetrazoles are generally stable under normal conditions but can decompose and emit toxic nitrogen fumes when heated . They are soluble in water and other polar solvents .Scientific Research Applications
Chemical Properties and Synthesis
A study explores the pharmacologic properties of 1,5-disubstituted tetrazole derivatives, noting the effects of chemical structure on pharmacologic action. The study identifies the presence of a relatively large saturated cyclic group and a small group, preferably methyl, as optimum structural factors for maximum stimulatory action on the central nervous system (Gross & Featherstone, 1946).
Applications in Drug Discovery
Another research area involves the discovery of novel AT1-selective angiotensin II receptor antagonists, employing a series of 5-[1-[4-[(4,5-disubstituted-1H-imidazol-1-yl)methyl]-substituted]-1H-pyrrol-2-yl]-1H-tetrazoles. These compounds show potential for high affinity binding to the angiotensin II receptor, indicating their applicability in hypertension treatment (Bovy et al., 1993).
Material Science Applications
In material science, the solubility and solution thermodynamics of isobutyramide in various solvents have been investigated, providing essential data for the synthesis of organic dyes and pharmaceuticals. This study offers insights into the solid-liquid equilibrium data of isobutyramide, which could be crucial for optimizing synthesis processes in industrial applications (Wu & Li, 2020).
Agricultural Applications
The synthesis and characterization of "research chemicals" including compounds with tetrazole rings indicate the ongoing exploration of novel substances for various applications. Although the specific application in agriculture is not directly mentioned, the structural analysis and synthesis pathways of these compounds could lay the groundwork for developing new agrochemicals (McLaughlin et al., 2016).
Mechanism of Action
Target of Action
The primary targets of N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)isobutyramide are currently unknown. This compound is structurally similar to other tetrazole compounds, which are known to interact with various biological targets . .
Mode of Action
Tetrazoles, in general, are known to react with acidic materials and strong oxidizers . They can form both aliphatic and aromatic heterocyclic compounds . .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N5O/c1-9(2)12(18)13-8-11-14-15-16-17(11)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOWBSQDVQDRWDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NCC1=NN=NN1C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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